Cas no 701228-83-3 (Benzamide,N-cyclooctyl-2,5-dimethyl-)

• Product name: Benzamide,N-cyclooctyl-2,5-dimethyl-
• CAS No: 701228-83-3
• MF: C₁₇H₂₅NO
• MW: 259.3865
• CID: 557286
• PubChem ID: 925506

Benzamide,N-cyclooctyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-cyclooctyl-2,5-dimethyl-
• Benzamide, N-cyclooctyl-2,5-dimethyl- (9CI)
• N-Cyclooctyl-2,5-dimethylbenzamide
• AC1LI7ZS
• AG-G-73712
• CTK5D1867
• MolPort-002-125-606
• STK215444
• Z32416169
• AKOS001197272
• 701228-83-3
• DTXSID90358941

• Inchi： InChI=1S/C17H25NO/c1-13-10-11-14(2)16(12-13)17(19)18-15-8-6-4-3-5-7-9-15/h10-12,15H,3-9H2,1-2H3,(H,18,19)
• InChI Key： DOGOUXFWBGLNEO-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)C(=O)NC2CCCCCCC2

Computed Properties

• Exact Mass: 259.19375
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides